Cas no 1489855-51-7 (1-[1-(2-methoxyethyl)cyclohexyl]methanamine)

• Product Name: 1-[1-(2-methoxyethyl)cyclohexyl]methanamine
• CAS No: 1489855-51-7
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 4602111
• PubChem ID: 62739233
• Update Time: 2025-06-09

1-[1-(2-methoxyethyl)cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [1-(2-methoxyethyl)cyclohexyl]methanamine
• Cyclohexanemethanamine, 1-(2-methoxyethyl)-
• 1-[1-(2-methoxyethyl)cyclohexyl]methanamine

• Inchi： 1S/C10H21NO/c1-12-8-7-10(9-11)5-3-2-4-6-10/h2-9,11H2,1H3
• InChI Key： ZOUVYWGOFIQDTC-UHFFFAOYSA-N
• SMILES： C1(CCOC)(CN)CCCCC1

1-[1-(2-methoxyethyl)cyclohexyl]methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-[1-(2-methoxyethyl)cyclohexyl]methanamine

Professional Introduction to Compound with CAS No. 1489855-51-7 and Product Name: 1-[1-(2-methoxyethyl)cyclohexyl)methanamine

Compound with the CAS number 1489855-51-7 and the product name 1-[1-(2-methoxyethyl)cyclohexyl)methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural configuration, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a cyclohexyl group and an N-methylated secondary amine moiety suggests a versatile chemical framework that could be exploited for various biological activities.

The structural motif of 1-[1-(2-methoxyethyl)cyclohexyl)methanamine incorporates an N-substituted amine, which is a common pharmacophore in many bioactive molecules. The cyclohexyl ring provides steric hindrance and lipophilicity, while the 2-methoxyethyl side chain introduces polarity and potential hydrogen bonding capabilities. This combination of features makes the compound an attractive candidate for further investigation in the design of novel therapeutic agents.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with neurological disorders, inflammation, and cancer. The amine functionality in 1-[1-(2-methoxyethyl)cyclohexyl)methanamine is particularly noteworthy, as it can serve as a hinge binder or participate in hydrogen bonding interactions with target proteins. This property has been leveraged in the design of kinase inhibitors, which are critical in oncology research.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. By modifying the substituents on the cyclohexyl ring or the 2-methoxyethyl chain, chemists can generate a library of compounds with tailored biological properties. Such structural diversity is essential for identifying lead compounds that exhibit high efficacy and selectivity in preclinical studies.

The synthesis of 1-[1-(2-methoxyethyl)cyclohexyl)methanamine involves multi-step organic transformations, including nucleophilic substitution reactions, reductive amination, and cyclization processes. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the cyclohexylamine core with high regioselectivity. These synthetic strategies are crucial for ensuring the purity and yield of the final product, which are critical factors in pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 1-[1-(2-methoxyethyl)cyclohexyl)methanamine with various biological targets. Molecular docking studies have revealed that this compound can interact with enzymes such as protein kinases and phosphodiesterases, which are implicated in numerous disease pathways. These computational insights have guided experimental efforts to optimize the compound's pharmacokinetic properties.

In vitro studies have demonstrated that derivatives of 1-[1-(2-methoxyethyl)cyclohexyl)methanamine exhibit promising activity against certain cancer cell lines. The ability of these compounds to inhibit proliferation and induce apoptosis suggests their potential as anticancer agents. Additionally, preliminary data indicate that they may possess anti-inflammatory properties by modulating cytokine production and signaling pathways.

The development of novel drug candidates often requires careful consideration of their metabolic stability and pharmacokinetic profiles. Metabolomic studies have been conducted to assess how 1-[1-(2-methoxyethyl)cyclohexyl)methanamine is processed by enzymes such as cytochrome P450 (CYP450) isoforms. These studies have provided valuable insights into potential drug-drug interactions and have informed decisions regarding dosing regimens.

Future research directions include exploring the synthesis of analogs that enhance binding affinity or improve solubility for oral administration. Biocatalytic methods, such as enzymatic resolution or transaminase-mediated synthesis, may offer sustainable routes to produce enantiomerically pure forms of this compound. Such approaches align with green chemistry principles and could reduce the environmental impact of pharmaceutical manufacturing.

The integration of machine learning algorithms into drug discovery pipelines has accelerated the identification of promising candidates like 1-[1-(2-methoxyethyl)cyclohexyl)methanamine. Predictive models can screen large chemical databases to identify molecules with optimal physicochemical properties and predicted biological activity. This high-throughput virtual screening approach has significantly reduced the time required to identify lead compounds for further optimization.

Collaborative efforts between academic institutions and pharmaceutical companies have been instrumental in advancing the study of 1-[1-(2-methoxyethyl)cyclohexyl)methanamine. Such partnerships facilitate knowledge sharing and resource allocation, enabling more comprehensive investigations into its therapeutic potential. Preclinical trials are now underway to evaluate its safety profile and efficacy in animal models of human disease.

The regulatory landscape for new drug development continues to evolve, emphasizing transparency and efficiency in clinical trial submissions. Regulatory agencies now encourage early engagement with authorities to streamline approval processes for innovative therapies like those derived from 1-[1-(2-methoxyethyl)cyclohexyl)methanamine. This proactive approach helps ensure that promising candidates reach patients faster while maintaining high standards of safety and efficacy.